Cas no 269077-39-6 (2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel-)

• Product name: 2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel-
• CAS No: 269077-39-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546
• CID: 1429268
• PubChem ID: 57755381

2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel-
• ((2R,5S)-1-benzylpyrrolidine-2,5-diyl)dimethanol
• (cis)-1-benzylpyrrolidine-2,5-diyl)dimethanol
• [1-benzyl-5-(hydroxymethyl)pyrrolidin-2-yl]methanol
• cis-(1-Benzylpyrrolidine-2,5-diyl)dimethanol
• SCHEMBL960491
• A877097
• (2R,5S)-1-benzylpyrrolidine-2,5-dimethanol
• KDHJNPHFSBLEMM-BETUJISGSA-N
• (cis-1-Benzylpyrrolidine-2,5-diyl)dimethanol
• CS3366
• 269077-39-6
• AMY5758
• DB-067702
• [(2S,5R)-1-benzyl-5-(hydroxymethyl)pyrrolidin-2-yl]methanol
• (cis-1-benzylpyrrolidin-2,5-diyl)dimethanol

• MDL： MFCD17779280
• Inchi： InChI=1S/C13H19NO2/c15-9-12-6-7-13(10-16)14(12)8-11-4-2-1-3-5-11/h1-5,12-13,15-16H,6-10H2/t12-,13+
• InChI Key： KDHJNPHFSBLEMM-BETUJISGSA-N
• SMILES： C1=CC=C(C=C1)CN2[C@@H](CC[C@@H]2CO)CO

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 358.7±12.0 °C at 760 mmHg
• Flash Point: 173.3±26.5 °C

2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines